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Introduction
Flagellin, the principal protein component of bacterial flagella, is a potent activator of the

innate immune system. It is recognized by Toll-like receptor 5 (TLR5), a pattern recognition

receptor expressed on the surface of various immune cells, including monocytes,

macrophages, and dendritic cells, as well as non-immune cells like intestinal epithelial cells.[1]

[2][3] The interaction between flagellin and TLR5 triggers a signaling cascade that leads to the

production and secretion of a variety of pro-inflammatory cytokines and chemokines.[1][4] This

response is a critical component of the host's first-line defense against bacterial infections.

This document provides detailed protocols for in vitro assays to measure flagellin-induced

cytokine production in human Peripheral Blood Mononuclear Cells (PBMCs). It also includes an

overview of the TLR5 signaling pathway and expected cytokine profiles following flagellin
stimulation.

TLR5 Signaling Pathway
Flagellin binding to TLR5 initiates a MyD88-dependent signaling pathway.[1][5][6] This

cascade involves the recruitment of adaptor proteins and kinases, ultimately leading to the
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activation of transcription factors such as NF-κB and AP-1. These transcription factors then

drive the expression of genes encoding pro-inflammatory cytokines.[6][7]
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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